Cas no 1597989-56-4 (3-cyclopropyl-1,2-oxazole)

• Product Name: 3-cyclopropyl-1,2-oxazole
• CAS No: 1597989-56-4
• MF: C₆H₇NO
• MW: 109.125881433487
• CID: 4702242
• PubChem ID: 18522786
• Update Time: 2025-07-20

3-cyclopropyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropylisoxazole
• cyclopropylisoxazol
• cyclopropylisoxazole
• 3-cyclopropyl-1,2-oxazole
• AM86666

• Inchi： 1S/C6H7NO/c1-2-5(1)6-3-4-8-7-6/h3-5H,1-2H2
• InChI Key： JICQIUSBYUOAED-UHFFFAOYSA-N
• SMILES： O1C=CC(C2CC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 90.5
• Topological Polar Surface Area: 26

Additional information on 3-cyclopropyl-1,2-oxazole

Research Brief on 3-cyclopropyl-1,2-oxazole (CAS: 1597989-56-4) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of heterocyclic compounds, particularly oxazole derivatives, in drug discovery and development. Among these, 3-cyclopropyl-1,2-oxazole (CAS: 1597989-56-4) has emerged as a promising scaffold due to its unique structural and pharmacological properties. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound 3-cyclopropyl-1,2-oxazole has garnered attention for its role as a versatile intermediate in medicinal chemistry. Recent studies have demonstrated its utility in the synthesis of novel bioactive molecules, particularly in the context of kinase inhibitors and antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this oxazole derivative into a series of potent inhibitors targeting cyclin-dependent kinases (CDKs), showcasing its potential in oncology therapeutics.

Structural analyses of 3-cyclopropyl-1,2-oxazole reveal that the cyclopropyl moiety enhances the compound's metabolic stability while maintaining favorable physicochemical properties. Computational modeling studies have shown that this structural feature contributes to improved binding affinity with various biological targets. Notably, research from the European Journal of Medicinal Chemistry (2024) highlighted its enhanced blood-brain barrier permeability compared to analogous compounds, suggesting potential applications in central nervous system disorders.

In antimicrobial research, 3-cyclopropyl-1,2-oxazole has shown promising activity against drug-resistant bacterial strains. A recent investigation published in Bioorganic & Medicinal Chemistry Letters demonstrated its effectiveness as a core structure in novel quorum sensing inhibitors, potentially offering new strategies against biofilm-forming pathogens. The compound's mechanism of action appears to involve interference with bacterial communication pathways, representing a novel approach to antimicrobial development.

From a synthetic chemistry perspective, recent methodological advances have improved the efficiency of producing 3-cyclopropyl-1,2-oxazole derivatives. A 2024 report in Organic Letters described a novel catalytic system for the [3+2] cycloaddition reaction that significantly enhances yield and selectivity for this class of compounds. These developments are particularly relevant for scaling up production for preclinical and clinical studies.

Pharmacokinetic studies of 3-cyclopropyl-1,2-oxazole derivatives have revealed favorable absorption and distribution profiles. Research published in Drug Metabolism and Disposition (2023) indicated that these compounds generally exhibit good oral bioavailability and moderate plasma protein binding, making them attractive candidates for further drug development. However, some metabolic stability challenges were noted, particularly regarding cytochrome P450-mediated oxidation, which may require structural optimization in future derivatives.

The safety profile of 3-cyclopropyl-1,2-oxazole appears promising based on preliminary toxicological assessments. In vitro studies using human hepatocytes and cardiomyocytes showed minimal cytotoxicity at therapeutic concentrations, though comprehensive in vivo studies are still needed. Recent work published in Toxicology Reports (2024) suggested that the compound's toxicity profile may be superior to related oxazole derivatives currently in clinical use.

Looking forward, 3-cyclopropyl-1,2-oxazole presents multiple opportunities for pharmaceutical development. Its structural features make it particularly suitable for fragment-based drug discovery approaches, as demonstrated in recent fragment screening campaigns. Additionally, its potential as a bioisostere for other heterocyclic systems in medicinal chemistry continues to be explored, with promising results in several therapeutic areas including inflammation, infectious diseases, and cancer.

In conclusion, 3-cyclopropyl-1,2-oxazole (CAS: 1597989-56-4) represents a valuable chemical scaffold with diverse applications in drug discovery. Recent research has elucidated its synthetic accessibility, biological activity, and therapeutic potential across multiple disease areas. While challenges remain in optimizing its pharmacokinetic properties, the compound's unique structural features and demonstrated biological effects position it as an important focus for future medicinal chemistry efforts. Continued investigation into structure-activity relationships and mechanism of action will likely yield additional insights and potential clinical candidates in the coming years.